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Compound of Interest

Compound Name: Salo0o3

Cat. No.: B1681387

Researchers and laboratory personnel must adhere to strict protocols for the disposal of
Sal003 to ensure environmental safety and regulatory compliance. Sal003, a cell-permeable
inhibitor of elF2a dephosphorylation, is classified as hazardous to the aquatic environment with
long-lasting effects[1]. Proper disposal is critical to mitigate these risks.

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedures, it is imperative to wear appropriate personal
protective equipment (PPE). This includes, but is not limited to, protective gloves, protective
clothing, eye protection, and face protection[1]. All handling of Sal003 should be conducted in a
well-ventilated area or outdoors to avoid inhalation of any dust or fumes[1]. In case of skin
contact, wash the affected area with plenty of soap and water. If inhaled, move to an area with
fresh air. For eye contact, rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do so[1].

Disposal of Sal003 Waste

The primary directive for the disposal of Sal003 and its container is to act in accordance with all
applicable local, state, federal, and international regulations[1]. Under no circumstances should
Sal003 be disposed of in standard laboratory trash or flushed down the drain.

Step-by-Step Disposal Protocol:
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o Segregation: All waste containing Sal003, including unused product, contaminated labware
(e.g., pipette tips, vials), and contaminated PPE, must be segregated from non-hazardous
waste.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should
include the chemical name "Sal003" and its CAS Number: 1164470-53-4[1][2][3].

o Containment: Use a designated, leak-proof, and sealed container for all Sal003 waste. The
container should be stored in a locked and well-ventilated area[1].

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified hazardous waste disposal company. These companies are
equipped to handle and process chemical waste in an environmentally responsible manner.

Decontamination of Labware

All non-disposable labware that has come into contact with Sal003 must be thoroughly
decontaminated. A recommended procedure is to rinse the labware multiple times with a
suitable solvent, such as DMSO, in which Sal003 is soluble[4]. The solvent rinsate must then
be collected and disposed of as hazardous waste.

Spill Management

In the event of a Sal003 spill, the following steps should be taken:
o Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.
o Containment: Prevent the spill from spreading by using an inert absorbent material.

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a designated hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable solvent, collecting all cleaning
materials for disposal as hazardous waste.

Quantitative Data Summary
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Property Value Source
CAS Number 1164470-53-4 [1]12113]
Molecular Formula C18H15CI4N30S [2][3]
Molecular Weight 463.21 g/mol [2]

H410: Very toxic to aquatic life
GHS Hazard Statement ) ] [1]
with long lasting effects

P501: Dispose of
GHS Precautionary Statement  contents/container in o

(Disposal) accordance with local

regulation

Experimental Protocols

While specific experimental protocols for the use of Sal003 are varied, a common procedure for
preparing a stock solution involves dissolving the solid compound in Dimethyl sulfoxide
(DMSO)[4]. For example, a stock solution of 40 mM can be prepared and stored at -20°C[5].
When used in cell culture or animal studies, this stock solution is further diluted to the desired
working concentration. All materials used in these preparations, including the initial weighing
paper, pipette tips, and dilution tubes, must be considered contaminated and disposed of as
hazardous waste.

Sal003 Disposal Workflow
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Caption: Workflow for the proper disposal of Sal003 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1681387?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681387?utm_src=pdf-body
https://www.benchchem.com/product/b1681387?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-15969/Sal003-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 2. Sal 003 | Protein Ser/Thr Phosphatases | Tocris Bioscience [tocris.com]
e 3. caymanchem.com [caymanchem.com]
e 4. selleckchem.com [selleckchem.com]

o 5. Sal003 alleviated intervertebral disc degeneration by inhibiting apoptosis and extracellular
matrix degradation through suppressing endoplasmic reticulum stress pathway in rats - PMC
[pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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